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Compound of Interest

Compound Name: 4-Bromoindole

Cat. No.: B015604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromoindole (CAS No: 52488-36-5), a versatile heterocyclic compound. Its unique structure,
featuring a bromine substituent at the 4-position of the indole ring, makes it a crucial building
block in organic synthesis, particularly for pharmaceuticals, agrochemicals, and advanced
materials.[1][2] This document details its physical characteristics, experimental protocols for
their determination, and relevant chemical pathways to support research and development
activities.

Core Physical and Chemical Properties

4-Bromoindole is typically a clear, light yellow to dark brown liquid or a pale yellow to brown
solid, depending on its purity and the ambient temperature.[1][2][3] It possesses a slight,
characteristic odor.[3] The compound's reactivity, particularly at the bromine-substituted
position, makes it a valuable intermediate for creating more complex molecules through
reactions like cross-coupling.[1][4]

Data Presentation: Physical and Spectroscopic
Properties

The quantitative physical and spectroscopic data for 4-Bromoindole are summarized in the
table below for easy reference and comparison.
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Property

Value

Molecular Formula

CsHeBrN

Molecular Weight 196.04 g/mol [5][6]
Light yellow to brown liquid; Pale yellow to
Appearance i
brown solid[3]
Melting Point 15-17 °C[7][8][9][10]
N , 283-285 °C (at 760 mmHQg)[11]; 96 °C (at 1 Torr)
Boiling Point
[8][12]
Density 1.563 - 1.66 g/cm3 at 25 °C[5][7]

Refractive Index

n20/D 1.655[7][9]

Flash Point 110 °C (230 °F) - closed cup[5][10]
Sparingly soluble in water.[3] Soluble in

Solubility Chloroform, DMSO (Slightly), Ethyl Acetate,
ethanol, and acetone.[3][7][11]

pKa 16.07 + 0.30 (Predicted)[7][9]

LogP 2.93040 - 3.4[6][7]

1H NMR Spectrum

Data available[13]

13C NMR Spectrum

Data available[6][14]

IR Spectrum

Data available[6][15]

Mass Spectrum (GC-MS)

Data available[6][16]

Experimental Protocols

Detailed methodologies for determining key physical properties are provided below. These

protocols are standard procedures for organic compounds and are applicable to 4-

Bromoindole.

Melting Point Determination (Thiele Tube Method)
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The melting point is a critical indicator of a compound's purity. Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[17]

Materials:

4-Bromoindole sample

Capillary tubes (sealed at one end)

Thiele tube

High-boiling point liquid (e.g., mineral oil, silicone oil)
Thermometer (calibrated)

Bunsen burner or other heat source

Rubber band or wire for attaching the capillary tube

Procedure:

Sample Preparation: A small amount of solid 4-Bromoindole is finely powdered. The open
end of a capillary tube is pressed into the powder. The tube is then tapped gently on a hard
surface to pack the powder into the sealed end, aiming for a sample height of 1-2 mm.[18]

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb.[17]

Heating: The thermometer and attached capillary tube are suspended in a Thiele tube filled
with a high-boiling point oil. The side arm of the Thiele tube is gently heated.[17] This design
promotes convection currents, ensuring uniform temperature distribution throughout the oil.
[17]

Observation: The temperature is increased slowly, at a rate of about 1-2°C per minute,
especially when approaching the expected melting point.[17]

Data Recording: Two temperatures are recorded:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/product/b015604?utm_src=pdf-body
https://www.benchchem.com/product/b015604?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The temperature at which the first drop of liquid appears (the beginning of melting).

o The temperature at which the last solid crystal disappears (completion of melting).

e Reporting: The recorded range constitutes the melting point of the sample. For accuracy, the
determination should be repeated with fresh samples until consistent values are obtained.

Solubility Determination

Solubility tests provide insights into the polarity and functional groups present in a molecule.
[19] The general principle "like dissolves like" is a useful guideline; polar solutes dissolve in
polar solvents, and non-polar solutes dissolve in non-polar solvents.[20]

Materials:

e 4-Bromoindole sample (approx. 25 mg or 0.05 mL per test)
» Set of small test tubes

o Graduated pipettes or droppers

o Vortex mixer or stirring rods

e Solvents for testing:

[e]

Water (Hz20)

o

5% Sodium Hydroxide (NaOH) solution

[¢]

5% Sodium Bicarbonate (NaHCOs3) solution

[¢]

5% Hydrochloric Acid (HCI) solution

[e]

Organic solvents (e.g., ethanol, acetone, chloroform, ethyl acetate)[3]
Procedure:

o Sample Addition: Place approximately 25 mg of 4-Bromoindole into a small, clean test tube.
[19]
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» Solvent Addition: Add 0.75 mL of the chosen solvent to the test tube in small portions (e.g.,
0.25 mL at a time).[19]

e Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to ensure
thorough mixing.[19][21]

e Observation: Observe the mixture closely. The compound is considered "soluble" if it
dissolves completely, forming a homogeneous solution. If any solid particles remain, it is
deemed "insoluble" or "sparingly soluble."

o Systematic Testing:
o Begin with water to assess polarity.[22]

o If insoluble in water, proceed to test with aqueous acid (5% HCI) and base (5% NaOH)
solutions to identify any acidic or basic functional groups.[23]

o Test solubility in various organic solvents to further characterize its properties. 4-
Bromoindole is known to be highly soluble in solvents like ethanol, acetone, and
chloroform.[3][7]

» Reporting: Record the results for each solvent as soluble, sparingly soluble, or insoluble.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and
relationships relevant to 4-Bromoindole.
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General Synthesis of 4-Bromoindole
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General synthesis pathway for 4-Bromoindole.
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Workflow for Melting Point Determination

Prepare Sample:
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:
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Experimental workflow for determining melting point.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b015604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Solubility Testing

Start:
25 mg of 4-Bromoindole
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Result: Water Soluble Test with Organic Solvents
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Experimental workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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